Cas no 894054-22-9 (N-(2H-1,3-benzodioxol-5-yl)-2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• CAS No: 894054-22-9
• MF: C₁₉H₁₄N₆O₃S
• MW: 406.417861461639
• CID: 6503549
• Update Time: 2025-10-29

N-(2H-1,3-benzodioxol-5-yl)-2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• Acetamide, N-1,3-benzodioxol-5-yl-2-[[6-(2-pyridinyl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-

• Inchi： 1S/C19H14N6O3S/c26-18(21-12-4-6-15-16(9-12)28-11-27-15)10-29-19-23-22-17-7-5-14(24-25(17)19)13-3-1-2-8-20-13/h1-9H,10-11H2,(H,21,26)
• InChI Key： HDHNPDQQSJDAOK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCOC2=C1)(=O)CSC1N2C(=NN=1)C=CC(C1=NC=CC=C1)=N2

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• pka: 11.72±0.20(Predicted)

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide

Comprehensive Analysis of N-(2H-1,3-benzodioxol-5-yl)-2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide (CAS No. 894054-22-9)

The compound N-(2H-1,3-benzodioxol-5-yl)-2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide, identified by its CAS No. 894054-22-9, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure combines a benzodioxole moiety, a pyridine ring, and a triazolopyridazine core, making it a subject of interest for drug discovery and molecular targeting applications. Researchers are increasingly exploring its interactions with enzymes and receptors, particularly in the context of neurodegenerative diseases and inflammatory pathways.

In recent years, the demand for novel small-molecule inhibitors and biochemical probes has surged, driven by advancements in precision medicine and AI-driven drug design. This compound's unique sulfanylacetamide linkage and triazolopyridazine scaffold align with trends in kinase inhibition and protein-protein interaction modulation. A Google Scholar analysis reveals growing citations for similar structures in studies related to cancer therapeutics and metabolic disorders, underscoring its relevance in contemporary research.

The N-(2H-1,3-benzodioxol-5-yl) segment of the molecule is particularly noteworthy due to its prevalence in CNS-active compounds, often associated with blood-brain barrier permeability. Meanwhile, the pyridin-2-yl and triazolopyridazine components contribute to its potential as a selective binder in signal transduction pathways. These attributes have sparked discussions in forums like ResearchGate about its applicability in multi-target drug development, a hot topic in pharmacology circles.

From a synthetic chemistry perspective, the CAS No. 894054-22-9 compound exemplifies modern structure-activity relationship (SAR) optimization techniques. Its 1,2,4-triazolo[4,3-b]pyridazine core is frequently searched in patent databases, reflecting industrial interest in heterocyclic diversification. Laboratories specializing in fragment-based drug discovery often highlight such frameworks for their balanced lipophilicity and hydrogen-bonding capacity—key parameters in lead compound optimization.

Environmental and ADME/Tox (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling of this molecule remains an active area of investigation. Preliminary in silico studies suggest favorable metabolic stability, though experimental validation is ongoing. This aligns with the pharmaceutical industry's focus on drug-likeness and computational predictive modeling, frequently queried in cheminformatics platforms.

In the context of intellectual property, derivatives of N-(2H-1,3-benzodioxol-5-yl)-2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide have appeared in recent patent applications related to kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. This reflects the compound's versatility across therapeutic areas, from oncology to neurology. Patent analytics tools show increasing citations of its structural motifs in biotech innovation reports.

The compound's spectroscopic characterization (NMR, HPLC-MS) and crystallographic data are subjects of specialized research publications. Its hydrogen-bonding network and molecular conformation in solid state have implications for cocrystal engineering—a trending technique in pharmaceutical formulation. These aspects are frequently searched in materials science databases alongside queries about polymorphism control.

Emerging applications in chemical biology leverage this molecule's ability to serve as a photoaffinity probe or click chemistry handle. Such uses capitalize on its sulfanylacetamide group for bioconjugation, meeting the demand for target identification tools in proteomics research. This aligns with high-traffic search terms in bioorthogonal chemistry literature.

Quality control protocols for CAS No. 894054-22-9 typically involve advanced chromatographic methods (UPLC-MS/MS) and spectroscopic purity verification. These procedures reflect industry standards for high-potency APIs and are commonly discussed in GMP manufacturing guidelines. Analytical chemists frequently search for optimized separation conditions specific to such N-heterocyclic compounds.

Future research directions may explore the compound's potential in epigenetic modulation or as a covalent inhibitor scaffold—both trending topics in medicinal chemistry conferences. Its structural features position it well for fragment-growing strategies in drug discovery campaigns, addressing current challenges in undruggable target engagement.